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Compound of Interest

Compound Name: N-Trans-Sinapoyltyramine

Cat. No.: B1262869

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for an experimental in vivo model to
investigate the therapeutic potential of N-Trans-Sinapoyltyramine, a naturally occurring
phenolic amide with known antioxidant, anti-inflammatory, and neuroprotective properties. The
proposed primary model is the lipopolysaccharide (LPS)-induced neuroinflammation model in
rodents, which is well-established and relevant for studying the anti-inflammatory and
neuroprotective effects of novel compounds. An alternative model of amyloid-beta (Af)-induced
cognitive impairment is also briefly described.

Experimental Model: Lipopolysaccharide (LPS)-
Induced Neuroinflammation

This model is used to mimic the acute neuroinflammatory conditions observed in various
neurological disorders. Systemic administration of LPS, a component of the outer membrane of
Gram-negative bacteria, triggers a robust inflammatory response in the brain, characterized by
the activation of microglia and astrocytes, and the production of pro-inflammatory cytokines.[1]

[2]

Logical Workflow for In Vivo N-Trans-Sinapoyltyramine
Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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